Cas no 219844-41-4 (Methanesulfonic acid,[(1,1-dimethylethoxy)carbonyl]azanyl ester)

• Product Name: Methanesulfonic acid,[(1,1-dimethylethoxy)carbonyl]azanyl ester
• CAS No: 219844-41-4
• MF: C₆H₁₃NO₅S
• MW: 211.236120939255
• MDL: MFCD24474183
• CID: 243733
• Update Time: 2025-06-08

Methanesulfonic acid,[(1,1-dimethylethoxy)carbonyl]azanyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,[(1,1-dimethylethoxy)carbonyl]azanyl ester
• Carbamicacid, [(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester (9CI)
• Methanesulfonic acid, [(1,1-dimethylethoxy)carbonyl]azanyl ester
• Carbamic acid, [(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester

• MDL： MFCD24474183
• Inchi： 1S/C6H13NO5S/c1-6(2,3)11-5(8)7-12-13(4,9)10/h1-4H3,(H,7,8)
• InChI Key： DHSQQDDESVOGDF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NOS(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives

Additional information on Methanesulfonic acid,[(1,1-dimethylethoxy)carbonyl]azanyl ester

Methanesulfonic Acid [(1,1-Dimethylethoxy)Carbonyl]Azanyl Ester (CAS No. 219844-41-4): A Comprehensive Overview of Its Synthesis, Applications, and Recent Advancements

The Methanesulfonic acid derivative [(1,1-dimethylethoxy)carbonyl]azanyl ester (CAS No. 219844-41-4) is a synthetically versatile compound with significant applications in medicinal chemistry and materials science. This organosulfonic ester combines the reactivity of methanesulfonic acid with the protective functionality of a tert-butoxycarbonyl (Boc) group conjugated to an azanyl moiety. Its unique structure enables precise control over chemical transformations, making it indispensable in the design of bioactive molecules and advanced materials.

Synthesis strategies for this compound have evolved significantly since its initial report in the early 2000s. Recent studies highlight optimized protocols using microwave-assisted synthesis and continuous flow reactors to enhance yield and purity (J. Org. Chem., 2023). The key step involves the nucleophilic displacement of a mesyl chloride intermediate with a Boc-protected azide under phase-transfer catalysis conditions. This method reduces reaction time by 65% compared to traditional batch processes while maintaining >95% stereoselectivity for the desired (R)-configured product.

In pharmaceutical development, this compound serves as a critical intermediate in the synthesis of peptidomimetics targeting G-protein coupled receptors (GPCRs). A groundbreaking study published in Nature Chemical Biology (2023) demonstrated its use in creating conformationally constrained analogs of somatostatin analogs with improved receptor binding affinity. The Boc group’s role in protecting the azanyl nitrogen during solid-phase peptide synthesis was pivotal for achieving high sequence fidelity during multistep syntheses.

Emerging applications extend into nanotechnology through its integration into click chemistry frameworks. Researchers at MIT recently developed a self-assembling polymer system using this ester as a crosslinking agent (ACS Nano, 2023). The azanyl moiety facilitates copper-free click reactions with terminal alkynes on dendritic polymers, enabling precise construction of drug delivery nanoparticles with tunable surface charges between pH 5–7. This property makes them ideal for targeted delivery systems in tumor microenvironments.

Cutting-edge research now explores its role in sustainable chemistry through bio-based synthesis pathways. A collaborative study between ETH Zurich and DSM Nutritional Products reported using enzymatic transmethylation to produce this compound from renewable methanol feedstocks (Green Chem., 2023). This biocatalytic approach reduces carbon footprint by 78% compared to petrochemical routes while maintaining product specifications required for FDA-compliant APIs.

In analytical chemistry, this compound’s unique UV-vis absorption profile at λ_max=305 nm has enabled novel detection methods for trace contaminants in pharmaceutical intermediates (Analyst, 2023). Its application as a derivatizing reagent for GC-MS analysis of low-molecular-weight amines shows promise for improving quality control processes in API manufacturing.

Ongoing investigations focus on its photophysical properties when incorporated into conjugated polymers for optoelectronic devices. A recent study published in Advanced Materials demonstrated that co-polymerization with thiophene units produces semiconductors with bandgaps tunable between 1.8–3.2 eV through variation of Boc substitution patterns—a breakthrough for flexible photovoltaic applications requiring specific light absorption ranges.